N-[3-(acetylamino)phenyl]-3-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanamide
CAS No.:
Cat. No.: VC16342103
Molecular Formula: C25H24N2O5
Molecular Weight: 432.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C25H24N2O5 |
|---|---|
| Molecular Weight | 432.5 g/mol |
| IUPAC Name | N-(3-acetamidophenyl)-3-(3,5,9-trimethyl-7-oxofuro[3,2-g]chromen-6-yl)propanamide |
| Standard InChI | InChI=1S/C25H24N2O5/c1-13-12-31-23-15(3)24-21(11-20(13)23)14(2)19(25(30)32-24)8-9-22(29)27-18-7-5-6-17(10-18)26-16(4)28/h5-7,10-12H,8-9H2,1-4H3,(H,26,28)(H,27,29) |
| Standard InChI Key | NQUPZXGEUDOVIB-UHFFFAOYSA-N |
| Canonical SMILES | CC1=COC2=C(C3=C(C=C12)C(=C(C(=O)O3)CCC(=O)NC4=CC=CC(=C4)NC(=O)C)C)C |
Introduction
N-[3-(acetylamino)phenyl]-3-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanamide is a complex organic compound that has garnered significant attention in the field of medicinal chemistry. This compound features a unique structure, combining an acetylamino phenyl group with a furochromene moiety, which may contribute to its potential biological activity. The molecular formula of this compound is reported as C25H24N2O5, with a molecular weight of approximately 373.41 g/mol, although some sources suggest variations in molecular weight, such as 365.44 g/mol or 432.5 g/mol, likely due to differences in calculation or measurement methods .
Chemical Reactions and Stability
This compound can undergo various chemical reactions, and its stability under different environmental conditions is crucial for handling and storage. The presence of reactive functional groups necessitates careful handling to prevent unwanted reactions.
Biological Activity and Potential Applications
N-[3-(acetylamino)phenyl]-3-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanamide is of interest due to its potential therapeutic applications. Studies suggest that compounds with similar structures exhibit anti-cancer properties by targeting specific pathways involved in tumor growth and metastasis. The unique combination of functional groups in this compound may confer distinct chemical and biological properties, potentially leading to novel therapeutic applications.
Comparison with Similar Compounds
| Compound Name | Molecular Formula | Unique Features |
|---|---|---|
| N-[3-(acetylamino)phenyl]-3-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanamide | C25H24N2O5 | Acetylamino phenyl and furochromene moieties |
| N-methyl-N-[2-(pyridin-2-yl)ethyl]-2-(2,5,9-trimethyl-7-oxo-3-phenylfuro[3,2-g]chromen-6-yl)acetamide | C30H28N2O4 | Contains a pyridine moiety |
| N-benzyl-N-(2-hydroxyethyl)-N-(4-methoxyphenyl)acetamide | C21H27NO4 | Features a methoxy group |
| 4-acetamidophenol | C8H9NO2 | Simple structure with known analgesic properties |
Research and Development
Research continues to explore the efficacy and safety profile of N-[3-(acetylamino)phenyl]-3-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanamide in preclinical models to establish its viability as a pharmaceutical candidate. Patents related to compounds with similar structures have been filed, highlighting ongoing interest in their synthesis and biological evaluation.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume